5-(3-Chloro-5-fluorophenyl)-(2,4)-dihydroxypyrimidine, 95%

• IUPAC Name: 5-(3-chloro-5-fluorophenyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C10H6ClFN2O2/c11-6-1-5(2-7(12)3-6)8-4-13-10(16)14-9(8)15/h1-4H,(H2,13,14,15,16)
• InChI Key: GWFABHASSANYTH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)Cl)C2=CNC(=O)NC2=O
• Molecular Formula: C10H6ClFN2O2
• Molecular Weight: 240.62 g/mol

Description

5-(3-Chloro-5-fluorophenyl)-(2,4)-dihydroxypyrimidine, also known as 5-CFPDH, is a widely used compound in the field of scientific research. It is a heterocyclic compound that has been studied for its potential applications in drug discovery, biochemistry, and physiology. 5-CFPDH has been used in a variety of laboratory experiments and has been found to possess numerous advantages and limitations.

Scientific Research Applications

5-(3-Chloro-5-fluorophenyl)-(2,4)-dihydroxypyrimidine, 95% has been studied for its potential applications in drug discovery, biochemistry, and physiology. It has been used to study the effects of various drugs on the body, as well as the biochemical and physiological effects of certain compounds on the body. It has also been used to study the mechanisms of action of certain drugs, as well as the potential for drug interactions. Additionally, 5-(3-Chloro-5-fluorophenyl)-(2,4)-dihydroxypyrimidine, 95% has been used in the development of novel drugs and in the screening of potential drug candidates.

Mechanism of Action

The mechanism of action of 5-(3-Chloro-5-fluorophenyl)-(2,4)-dihydroxypyrimidine, 95% is not completely understood. It is believed that the compound binds to certain receptors in the body, which then triggers a response. This response can take the form of either an increase or decrease in the activity of certain enzymes, hormones, or other molecules. Additionally, 5-(3-Chloro-5-fluorophenyl)-(2,4)-dihydroxypyrimidine, 95% may also affect the expression of certain genes, which can lead to changes in the expression of certain proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Chloro-5-fluorophenyl)-(2,4)-dihydroxypyrimidine, 95% have been studied in a variety of laboratory experiments. It has been found to affect the expression of certain genes, which can lead to changes in the expression of certain proteins. Additionally, 5-(3-Chloro-5-fluorophenyl)-(2,4)-dihydroxypyrimidine, 95% has been found to affect the activity of certain enzymes and hormones, as well as the activity of certain neurotransmitters. In addition, 5-(3-Chloro-5-fluorophenyl)-(2,4)-dihydroxypyrimidine, 95% has been found to affect the metabolism of certain drugs, as well as the metabolism of certain nutrients.

Advantages and Limitations for Lab Experiments

The use of 5-(3-Chloro-5-fluorophenyl)-(2,4)-dihydroxypyrimidine, 95% in laboratory experiments has both advantages and limitations. One advantage is that it can be used to study the effects of various drugs on the body, as well as the biochemical and physiological effects of certain compounds on the body. Additionally, 5-(3-Chloro-5-fluorophenyl)-(2,4)-dihydroxypyrimidine, 95% can be used to study the mechanisms of action of certain drugs, as well as the potential for drug interactions.
However, there are also some limitations to the use of 5-(3-Chloro-5-fluorophenyl)-(2,4)-dihydroxypyrimidine, 95% in laboratory experiments. For example, the compound is not very stable, and it can be easily degraded in the presence of light or heat. Additionally, it is not very soluble in water, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for the use of 5-(3-Chloro-5-fluorophenyl)-(2,4)-dihydroxypyrimidine, 95% in scientific research. For example, it could be used to study the effects of certain drugs on the body, as well as the biochemical and physiological effects of certain compounds on the body. Additionally, it could be used to study the mechanisms of action of certain drugs, as well as the potential for drug interactions. Furthermore, 5-(3-Chloro-5-fluorophenyl)-(2,4)-dihydroxypyrimidine, 95% could be used to develop novel drugs and to screen potential drug candidates. Finally, it could be used to study the metabolism of certain drugs and nutrients.

Synthesis Methods

The synthesis of 5-(3-Chloro-5-fluorophenyl)-(2,4)-dihydroxypyrimidine, 95% is achieved by a multi-step process. First, 5-chloro-2,4-dihydroxypyrimidine is synthesized by reacting 5-chloro-2-chloromethyl-4-hydroxy-pyrimidine with sodium hydroxide in aqueous ethanol. The next step involves the reaction of the 5-chloro-2,4-dihydroxypyrimidine with fluorobenzene in the presence of a base, such as sodium carbonate, to produce 5-(3-chloro-5-fluorophenyl)-(2,4)-dihydroxypyrimidine.